Cas no 2460739-78-8 (tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate)

tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate structure
2460739-78-8 structure
Product Name:tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
CAS No:2460739-78-8
MF:C12H19BrN4O2
MW:331.208861589432
MDL:MFCD32702839
CID:5669435
PubChem ID:155820571
Update Time:2023-11-27

tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
    • 2460739-78-8
    • Tert-butyl (2R)-2-(5-bromo-4-methyl-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate
    • EN300-26980192
    • MDL: MFCD32702839
    • Inchi: 1S/C12H19BrN4O2/c1-12(2,3)19-11(18)17-7-5-6-8(17)9-14-15-10(13)16(9)4/h8H,5-7H2,1-4H3/t8-/m1/s1
    • InChI Key: LVMPYFVDGSVFMK-MRVPVSSYSA-N
    • SMILES: BrC1=NN=C([C@H]2CCCN2C(=O)OC(C)(C)C)N1C

Computed Properties

  • Exact Mass: 330.06914g/mol
  • Monoisotopic Mass: 330.06914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 60.2Ų

tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Pricemore >>

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tert-butyl (2R)-2-(5-bromo-4-methyl-4H-1,2,4-triazol-3-yl)pyrrolidine-1-carboxylate Related Literature

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